Cas no 1804435-63-9 (3-(Bromomethyl)-2-methoxy-4-nitro-5-(trifluoromethoxy)pyridine)

• Product Name: 3-(Bromomethyl)-2-methoxy-4-nitro-5-(trifluoromethoxy)pyridine
• CAS No: 1804435-63-9
• MF: C₈H₆BrF₃N₂O₄
• MW: 331.043451786041
• CID: 4840107
• Update Time: 2025-05-25

3-(Bromomethyl)-2-methoxy-4-nitro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-methoxy-4-nitro-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6BrF3N2O4/c1-17-7-4(2-9)6(14(15)16)5(3-13-7)18-8(10,11)12/h3H,2H2,1H3
• InChI Key： JWGACARRQXOTEB-UHFFFAOYSA-N
• SMILES： BrCC1C(=NC=C(C=1[N+](=O)[O-])OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 299
• XLogP3: 2.7
• Topological Polar Surface Area: 77.2

Additional information on 3-(Bromomethyl)-2-methoxy-4-nitro-5-(trifluoromethoxy)pyridine

Comprehensive Overview of 3-(Bromomethyl)-2-methoxy-4-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1804435-63-9)

3-(Bromomethyl)-2-methoxy-4-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1804435-63-9) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl, methoxy, nitro, and trifluoromethoxy functional groups, serves as a critical intermediate in the synthesis of advanced bioactive molecules. Its structural complexity and reactivity make it a valuable asset in modern organic chemistry, particularly in the development of novel therapeutics and crop protection agents.

The growing interest in pyridine-based compounds like 3-(Bromomethyl)-2-methoxy-4-nitro-5-(trifluoromethoxy)pyridine is driven by their versatility in drug discovery. Researchers are increasingly exploring its potential in targeting enzymes and receptors associated with inflammatory diseases, metabolic disorders, and microbial infections. The trifluoromethoxy group, in particular, enhances the compound's lipophilicity and metabolic stability, making it a preferred choice for optimizing pharmacokinetic properties in drug candidates.

In the agrochemical sector, 3-(Bromomethyl)-2-methoxy-4-nitro-5-(trifluoromethoxy)pyridine is being investigated for its role in developing next-generation pesticides. The nitro and bromomethyl moieties contribute to its herbicidal and insecticidal activities, offering a sustainable alternative to conventional agrochemicals. This aligns with the global shift toward eco-friendly pest control solutions, a topic frequently searched by environmental scientists and agricultural professionals.

Synthetic methodologies for CAS No. 1804435-63-9 often involve multi-step reactions, including halogenation, nitration, and etherification. Recent advancements in green chemistry have prompted researchers to explore catalytic and solvent-free approaches to minimize environmental impact. These innovations resonate with the increasing demand for sustainable synthetic practices, a hot topic in academic and industrial forums.

Analytical characterization of 3-(Bromomethyl)-2-methoxy-4-nitro-5-(trifluoromethoxy)pyridine typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and precise structural elucidation, which are critical for regulatory compliance and reproducibility in research. The compound's stability under various conditions is also a subject of ongoing studies, addressing common queries about its storage and handling.

Market trends indicate a rising demand for pyridine derivatives, with CAS No. 1804435-63-9 being no exception. Pharmaceutical companies and research institutions are actively sourcing this compound for preclinical studies, fueled by its potential in addressing unmet medical needs. Additionally, patent filings related to its applications have surged, reflecting its commercial viability and intellectual property value.

In summary, 3-(Bromomethyl)-2-methoxy-4-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1804435-63-9) represents a cutting-edge chemical entity with broad applications in life sciences and agriculture. Its unique structural features and functional groups position it as a pivotal building block in innovation-driven industries. As research progresses, this compound is poised to play an even greater role in addressing contemporary scientific and societal challenges.